Cas no 1274885-01-6 ([1-(2-chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol)

• Product Name: [1-(2-chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol
• CAS No: 1274885-01-6
• MF: C₁₂H₁₃ClFNO₂
• MW: 257.688525915146
• CID: 5559045
• Update Time: 2025-09-25

[1-(2-chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-chloro-4-fluorophenyl)[3-(hydroxymethyl)-1-pyrrolidinyl]-
• 1-(2-chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol
• [1-(2-chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol

• Inchi： 1S/C12H13ClFNO2/c13-11-5-9(14)1-2-10(11)12(17)15-4-3-8(6-15)7-16/h1-2,5,8,16H,3-4,6-7H2
• InChI Key： XBPRTUQPGSTNRC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1Cl)(N1CCC(CO)C1)=O

Additional information on [1-(2-chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol

Compound CAS No 1274885-01-6: [1-(2-chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol

The compound with CAS No 1274885-01-6, commonly referred to as [1-(2-chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a benzoyl group substituted at the 2-chloro and 4-fluoro positions, along with a methanol moiety attached to the pyrrolidine nitrogen. The benzoyl group contributes to the compound's aromatic stability, while the pyrrolidine ring introduces a cyclic amine structure that can participate in various hydrogen bonding interactions.

Recent studies have highlighted the potential of [1-(2-chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol as a precursor for advanced drug delivery systems. Researchers have explored its ability to form self-assembled monolayers on various substrates, which could be utilized in creating biocompatible surfaces for medical devices. The chlorine and fluorine substituents on the benzoyl group enhance the compound's hydrophobicity, making it suitable for applications in amphiphilic materials.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The introduction of the methanol group is achieved via a carefully controlled alkylation step, ensuring high yields and purity. The pyrrolidine ring is synthesized using either thermal cyclization or enzymatic catalysis, depending on the desired scale of production.

The physical properties of [1-(2-chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol are highly dependent on its molecular structure. The presence of electron-withdrawing groups such as chlorine and fluorine increases the compound's polarity, which influences its solubility in organic solvents. Recent spectroscopic studies have revealed that this compound exhibits strong UV absorption bands due to the conjugation between the benzoyl group and the pyrrolidine ring.

One of the most promising applications of this compound lies in its use as a building block for bioactive molecules. Researchers have demonstrated that it can serve as a versatile scaffold for constructing peptidomimetic compounds, which are valuable in drug discovery efforts targeting complex biological systems. The methanol group provides an additional site for functionalization, enabling further chemical modifications to tailor the molecule's properties.

In conclusion, [1-(2-chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol (CAS No 1274885-01-6) is a multifaceted compound with significant potential in various scientific domains. Its unique structure and chemical properties make it an invaluable tool for advancing research in medicinal chemistry, materials science, and beyond.